Cas no 65824-31-9 (BENZENE, 1-[(ETHYLTHIO)METHYL]-4-METHYL-)

• Product Name: BENZENE, 1-[(ETHYLTHIO)METHYL]-4-METHYL-
• CAS No: 65824-31-9
• MF: C₁₀H₁₄S
• MW: 166.283161640167
• MDL: MFCD23143107
• CID: 3366280
• PubChem ID: 12403122
• Update Time: 2025-06-08

BENZENE, 1-[(ETHYLTHIO)METHYL]-4-METHYL- Chemical and Physical Properties

Names and Identifiers

• BENZENE, 1-[(ETHYLTHIO)METHYL]-4-METHYL-
• 1-(ethylsulfanylmethyl)-4-methylbenzene
• SCHEMBL12337765
• Ethyl 4-methylbenzyl sulfide
• 65824-31-9

• MDL： MFCD23143107
• Inchi： 1S/C10H14S/c1-3-11-8-10-6-4-9(2)5-7-10/h4-7H,3,8H2,1-2H3
• InChI Key： XDBBOOIHKYSFDH-UHFFFAOYSA-N
• SMILES： C1(CSCC)=CC=C(C)C=C1

Computed Properties

• Exact Mass: 166.08162162Da
• Monoisotopic Mass: 166.08162162Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 93
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 25.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes

Additional information on BENZENE, 1-[(ETHYLTHIO)METHYL]-4-METHYL-

1-[(Ethylthio)methyl]-4-methylbenzene (CAS No. 65824-31-9): An Overview of Its Structure, Properties, and Applications

1-[(Ethylthio)methyl]-4-methylbenzene (CAS No. 65824-31-9) is a unique aromatic compound that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This compound, also known as BENZENE, 1-[(ethylthio)methyl]-4-methyl-, is characterized by its distinct structural features and potential applications in various scientific and industrial domains.

The molecular structure of 1-[(Ethylthio)methyl]-4-methylbenzene consists of a benzene ring substituted with a methyl group at the 4-position and an ethylthiomethyl group at the 1-position. The presence of these substituents imparts specific chemical properties and reactivity patterns to the molecule, making it a valuable building block in synthetic chemistry.

Recent studies have highlighted the importance of 1-[(Ethylthio)methyl]-4-methylbenzene in the development of novel pharmaceuticals. Its unique structure allows for the creation of derivatives with enhanced biological activity and improved pharmacokinetic profiles. For instance, researchers have explored the use of this compound as a precursor in the synthesis of drugs targeting specific enzymes and receptors involved in various diseases.

In terms of physical properties, 1-[(Ethylthio)methyl]-4-methylbenzene is a colorless liquid with a characteristic odor. It is soluble in common organic solvents such as ethanol, acetone, and dichloromethane, which facilitates its use in laboratory settings and industrial processes. The compound's boiling point and melting point are well-documented, providing essential data for its safe handling and storage.

The synthesis of 1-[(Ethylthio)methyl]-4-methylbenzene can be achieved through various methods, including nucleophilic substitution reactions and coupling reactions. One common approach involves the reaction of 4-methylbenzyl chloride with ethanethiol in the presence of a base, followed by purification techniques such as distillation or column chromatography. These synthetic routes have been optimized to yield high-purity products suitable for both research and commercial applications.

In addition to its role in pharmaceutical research, 1-[(Ethylthio)methyl]-4-methylbenzene has found applications in materials science and analytical chemistry. Its unique chemical properties make it an excellent candidate for the development of functional materials with tailored properties. For example, researchers have investigated its use in the synthesis of polymers with enhanced thermal stability and mechanical strength.

From an environmental perspective, the impact of 1-[(Ethylthio)methyl)-4-methylbenzene on ecosystems has been studied to ensure its safe use. Toxicological assessments have shown that this compound exhibits low toxicity to aquatic organisms when used within recommended concentrations. However, proper disposal practices are essential to minimize any potential environmental risks.

The future prospects for 1-[(Ethylthio)methyl)-4-methylbenzene are promising. Ongoing research aims to further explore its potential applications in drug discovery, materials science, and other emerging fields. Collaborative efforts between academic institutions and industry partners are expected to drive innovation and advance our understanding of this versatile compound.

In conclusion, 1-[(Ethylthio)methyl)-4-methylbenzene (CAS No. 65824-31-9) is a multifaceted aromatic compound with significant potential in various scientific and industrial applications. Its unique structural features, favorable physical properties, and diverse synthetic routes make it an invaluable resource for researchers and practitioners alike. As new discoveries continue to emerge, this compound is poised to play a crucial role in shaping the future of chemistry and related disciplines.